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N-[2-(3,4-Dihydroxy-phenyl)-ethyl]-formamide

Name: N-[2-(3,4-Dihydroxy-phenyl)-ethyl]-formamide
Brand: Smolecule
SKU: S6608195
Rating: 4 (5 reviews)

Catalog No.

S6608195

CAS No.

282721-27-1

M.F

C9H11NO3

M. Wt

181.19 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[2-(3,4-Dihydroxy-phenyl)-ethyl]-formamide

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

282721-27-1

Product Name

N-[2-(3,4-Dihydroxy-phenyl)-ethyl]-formamide

IUPAC Name

N-[2-(3,4-dihydroxyphenyl)ethyl]formamide

Molecular Formula

C9H11NO3

Molecular Weight

181.19 g/mol

InChI

InChI=1S/C9H11NO3/c11-6-10-4-3-7-1-2-8(12)9(13)5-7/h1-2,5-6,12-13H,3-4H2,(H,10,11)

InChI Key

DVUGVTBYGXFOFE-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1CCNC=O)O)O

Canonical SMILES

C1=CC(=C(C=C1CCNC=O)O)O

N-[2-(3,4-Dihydroxy-phenyl)-ethyl]-formamide, commonly known as NDEF, is a chemical compound with a molecular formula of C10H13NO3. It is a white or pale yellow crystalline powder with a molecular weight of 195.22 g/mol. NDEF is a derivative of dopamine, an important neurotransmitter in the human body. It is widely used in biochemical and pharmaceutical research.

Physical and Chemical Properties

NDEF has a melting point of 173-175°C and a boiling point of 435.3°C at 760 mmHg. It has a logP of -0.33 and a solubility of 32.8 mg/mL in water at 20°C. NDEF is stable under normal conditions and is relatively non-reactive to other chemicals.

Synthesis and Characterization

NDEF can be synthesized by the reaction of dopamine with formic acid, followed by purification using chromatography or recrystallization. The purity of NDEF can be characterized by several analytical methods, including nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and infrared spectroscopy (IR).

Analytical Methods

NMR spectroscopy is commonly used to confirm the purity and structure of NDEF. HPLC is used for quantitative analysis of NDEF in biological samples. IR spectroscopy is used for qualitative analysis of functional groups in NDEF.

Biological Properties

NDEF has been reported to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. It has also been shown to modulate the production of neurotransmitters such as dopamine, norepinephrine, and serotonin.

Toxicity and Safety in Scientific Experiments

NDEF has low toxicity and is generally considered safe for scientific experiments at appropriate concentrations. However, its safety in humans has not been thoroughly investigated and caution should be exercised in its use.

Applications in Scientific Experiments

NDEF has been widely used as a tool in biochemical and pharmaceutical research. It has been used in vitro for the study of various biological processes, including oxidative stress, inflammation, and cancer. It has also been applied in vivo for the study of neurotransmitters and neurological disorders.

Current State of Research

Research on NDEF is ongoing, with recent studies focusing on its potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. There is also interest in its anti-inflammatory and anti-cancer properties.

Potential Implications in Various Fields of Research and Industry

NDEF has potential applications in various fields of research and industry, including drug discovery, biomedical research, and food and cosmetics industries. Its antioxidant and anti-inflammatory properties make it a potential ingredient in health and wellness products.

Limitations and Future Directions

One limitation of NDEF is its relatively low solubility in water, which may limit its applications in aqueous environments. Future directions for research include the development of more efficient synthesis methods and the investigation of its potential applications in other fields, such as agriculture and environmental science.
Potential Future Directions:
- Investigation of the neuroprotective effects of NDEF in animal models of neurological disorders
- Development of novel drug delivery systems for NDEF to improve its therapeutic efficacy
- Exploration of its potential applications in food preservation and cosmetics
- Investigation of its potential applications in plant growth and development
- Study of its effect on the microbiome and the gut-brain axis.
In conclusion, N-[2-(3,4-Dihydroxy-phenyl)-ethyl]-formamide is a promising compound with diverse applications in scientific research and industries. Its unique properties make it a valuable tool in pharmaceutical and biomedical research, as well as potentially useful in industries such as food and cosmetics. However, further investigation is needed to fully understand its potential implications in various fields, and to address potential limitations.